3,4,5-triethoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C24H25F3N4O5S2/c1-4-34-17-11-14(12-18(35-5-2)20(17)36-6-3)21(33)29-22-30-31-23(38-22)37-13-19(32)28-16-10-8-7-9-15(16)24(25,26)27/h7-12H,4-6,13H2,1-3H3,(H,28,32)(H,29,30,33)
• InChI Key: RXYHPCAFSYHVPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C24H25F3N4O5S2
• Molecular Weight: 570.6 g/mol

Description

Physical And Chemical Properties Analysis

Detailed physical and chemical properties of this compound are not provided in the available sources.

Scientific Research Applications

Synthesis and Characterization

• A study by Adhami et al. (2012) focuses on the synthesis of thiadiazolobenzamide and its metal complexes, highlighting the methods for creating new bonds between sulfur and nitrogen atoms, resulting in a five-membered ring. This research underlines the importance of structural analysis using various spectroscopic techniques and X-Ray crystallography for understanding the properties of similar compounds (Adhami et al., 2012).

Biological Studies

• Karanth et al. (2019) synthesized derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones and explored their molecular structures and biological activities. This research indicates the potential for antimicrobial and antioxidant activities within this class of compounds, suggesting avenues for further investigation into similar benzamide derivatives (Karanth et al., 2019).

Pharmacological Activities

• A series of celecoxib derivatives were synthesized by Küçükgüzel et al. (2013) and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This study provides a comprehensive analysis of the therapeutic potentials of such compounds, highlighting their minimal tissue damage in comparison to controls (Küçükgüzel et al., 2013).

Antimicrobial and Antifungal Action

• Research by Sych et al. (2019) extended the derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, demonstrating their sensitivity to both Gram-positive and Gram-negative bacteria, as well as their antifungal activity. This study contributes to the understanding of antimicrobial and antifungal properties of related compounds (Sych et al., 2019).